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Introduction
The late 19th and early 20th centuries were a period of intense activity in the field of chemistry,

particularly in the study of the rare earth elements. These elements, with their remarkably

similar chemical properties, presented a significant challenge to the chemists of the era. Their

separation and identification required meticulous and often tedious experimental work. This

technical guide delves into the discovery and history of europium (Eu), element 63, a

fascinating member of the lanthanide series. We will explore the key scientific contributions, the

experimental techniques that led to its identification, and the quantitative data that underpinned

its discovery. This guide is intended for researchers, scientists, and drug development

professionals with an interest in the history of inorganic and analytical chemistry.

The Path to Discovery: A Chronological Overview
The discovery of europium was not a singular event but rather a culmination of observations

by several chemists over a number of years. The story begins with tantalizing spectroscopic

clues and concludes with the definitive isolation and characterization of the new element.

Early Spectroscopic Observations
The first hints of europium's existence came from spectroscopic analysis of minerals

containing samarium and gadolinium. In the 1880s and 1890s, chemists were increasingly

using spectroscopy to identify new elements, as each element emits a unique spectrum of light

when excited.
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Sir William Crookes (1880s): The English chemist and physicist Sir William Crookes was a

pioneer in the use of spectroscopy to study the rare earths. In the late 1880s, while

examining the spectra of minerals containing ytterbium and samarium, he noted the

presence of an anomalous spectral line that he could not attribute to any known element.[1]

[2] This observation, while not leading to the immediate identification of a new element, was

a crucial first step.

Paul-Émile Lecoq de Boisbaudran (1892): The French chemist Paul-Émile Lecoq de

Boisbaudran, known for his discovery of gallium, samarium, and dysprosium, also made a

significant contribution to the discovery of europium.[3][4] In 1892, while analyzing a

samarium-gadolinium concentrate, he observed three previously unknown blue spectral lines

in the spark spectrum of samarium.[5] These lines could not be accounted for by the known

elements in the sample.[6]

The Definitive Discovery and Isolation
The definitive discovery and isolation of europium are credited to the French chemist Eugène-

Anatole Demarçay.[7][8][9] A skilled spectroscopist, Demarçay systematically investigated the

spectra of rare earth elements.

In 1896, Demarçay postulated the existence of an unknown element as an impurity in his

samarium samples based on their ultraviolet spectra.[5] By 1900, he had confirmed that these

samples were indeed contaminated with a new element.[5] His meticulous work culminated in

1901 when he announced the successful isolation of this new element, which he named

"europium" after the continent of Europe.[7][10][11][12]

The following diagram illustrates the logical flow of the discovery process, from the initial

anomalous observations to the final confirmation and naming of the element.

Spectroscopic Observations Isolation and Confirmation

Sir William Crookes
(late 1880s)

Paul-Émile Lecoq de Boisbaudran
(1892)

Anomalous spectral lines Eugène-Anatole Demarçay
(1896)

Unidentified blue spectral lines Eugène-Anatole Demarçay
(1901)

Postulates and confirms new element Europium (Eu)
Element 63

Isolates and names Europium
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Figure 1: The Discovery Pathway of Europium.

Experimental Protocols of the Era
The separation of rare earth elements in the late 19th and early 20th centuries was a

formidable task due to their nearly identical chemical properties. The primary methods

employed were fractional crystallization and spectroscopy.

Fractional Crystallization of Double Nitrates
The technique that proved successful for Demarçay in isolating europium was the fractional

crystallization of the double magnesium nitrates of the rare earths. This method, later refined

and known as the "James Method" after Charles James, was the gold standard for rare earth

separation until the advent of ion-exchange chromatography in the 1940s.[8]

While the precise, step-by-step details of Demarçay's original procedure are not fully

documented in readily available sources, the general principles of the method are well

understood. The process relies on the slight differences in the solubility of the double nitrate

salts of the lanthanides.

General Methodology:

Preparation of the Mixed Rare Earth Solution: The starting material, typically a mineral

concentrate rich in samarium and gadolinium, would first be dissolved in nitric acid to form a

solution of the rare earth nitrates.

Formation of the Double Nitrates: Magnesium nitrate was then added to this solution. Upon

concentration through evaporation, the double salts of the formula 2(RE)

(NO₃)₃·3Mg(NO₃)₂·24H₂O would crystallize out of the solution.

Systematic Fractional Crystallization: The core of the method involved a long and repetitive

series of crystallizations. A portion of the dissolved salts was allowed to crystallize. Due to

slight solubility differences, the composition of the crystals would be slightly different from the

composition of the remaining solution (the "mother liquor").
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Separation and Re-crystallization: The crystals were separated from the mother liquor. The

crystals were then redissolved and recrystallized, while the mother liquor was further

concentrated to yield another crop of crystals. This process was repeated, often thousands

of times, to gradually enrich different fractions with specific rare earth elements. Europium,

being intermediate in properties between samarium and gadolinium, would concentrate in

the fractions between these two elements.

The following diagram illustrates the general workflow for the fractional crystallization of rare

earth double nitrates.
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Figure 2: Generalized Workflow for Fractional Crystallization.

Spectroscopic Analysis
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Throughout the tedious process of fractional crystallization, spectroscopy was the essential

analytical tool to monitor the progress of the separation. Demarçay, with his expertise in this

area, was able to detect the increasing concentration of the new element in his fractions by

observing the strengthening of its characteristic spectral lines.

His 1901 paper announcing the discovery of europium mentioned three particularly strong

spectral bands at wavelengths of 609 nm, 593 nm, and 576 nm. The intensity of these lines

served as a direct indicator of the purity of his europium fractions.

Quantitative Data from the Discovery Era
The early 20th century was a time before the widespread use of mass spectrometry for precise

atomic weight determination. The atomic weights of newly discovered elements were

painstakingly determined through chemical means, often by converting a known mass of a pure

compound of the element into another compound of known stoichiometry. While the exact

atomic weight determined by Demarçay in his initial 1901 publication is not readily available in

modern databases, subsequent determinations in the early 20th century established its value.

The IUPAC recommended an atomic weight of 151.96 in 1961 based on mass-spectrometric

measurements.

The following table summarizes the key quantitative data associated with the discovery and

early characterization of europium.
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Property Value/Observation Scientist(s) Year

Initial Spectroscopic

Clue

Anomalous spectral

line in samarium-

ytterbium minerals

Sir William Crookes late 1880s

Further Spectroscopic

Evidence

Three unidentified

blue spectral lines in

samarium

Paul-Émile Lecoq de

Boisbaudran
1892

Definitive

Spectroscopic Lines

Strong bands at λ =

609 nm, 593 nm, and

576 nm

Eugène-Anatole

Demarçay
1901

Atomic Number 63 - -

Modern Standard

Atomic Weight
151.964(1) u IUPAC 1995

Conclusion
The discovery of europium stands as a testament to the perseverance and ingenuity of the

chemists of the late 19th and early 20th centuries. It was a process that beautifully illustrates

the interplay between the development of new analytical techniques, such as spectroscopy,

and the refinement of classical chemical separation methods like fractional crystallization. The

work of Crookes, Lecoq de Boisbaudran, and especially Demarçay, not only added a new

element to the periodic table but also contributed significantly to the broader understanding of

the rare earth elements, a group of elements that are of immense technological importance

today. This historical journey from a few mysterious spectral lines to a well-characterized

element underscores the foundational role of meticulous experimental work in the

advancement of science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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